Cas no 63663-30-9 (Pentanediamide, N,N'-didodecyl-2-[(phenylacetyl)amino]-, (S)-)

• Product Name: Pentanediamide, N,N'-didodecyl-2-[(phenylacetyl)amino]-, (S)-
• CAS No: 63663-30-9
• MF: C₃₇H₆₅N₃O₃
• MW: 599.930310964584
• CID: 1656590
• Update Time: 2024-09-11

Pentanediamide, N,N'-didodecyl-2-[(phenylacetyl)amino]-, (S)- Chemical and Physical Properties

Names and Identifiers

• Pentanediamide, N,N'-didodecyl-2-[(phenylacetyl)amino]-, (S)-
• Pentanediamide, N,N'-didodecyl-2-[(phenylacetyl)amino]-, (S)- (9CI)

• Inchi： 1S/C37H65N3O3/c1-3-5-7-9-11-13-15-17-19-24-30-38-35(41)29-28-34(40-36(42)32-33-26-22-21-23-27-33)37(43)39-31-25-20-18-16-14-12-10-8-6-4-2/h21-23,26-27,34H,3-20,24-25,28-32H2,1-2H3,(H,38,41)(H,39,43)(H,40,42)/t34-/m0/s1
• InChI Key： ZWZANMNYRUQJJP-UMSFTDKQSA-N
• SMILES： C(NCCCCCCCCCCCC)(=O)[C@@H](NC(CC1=CC=CC=C1)=O)CCC(NCCCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 599.50295

Experimental Properties

• Density: 0.968±0.06 g/cm3(Predicted)
• Boiling Point: 797.1±60.0 °C(Predicted)
• PSA: 87.3
• pka: 14.68±0.46(Predicted)